Cas no 121043-32-1 (Alanine,N-(4-fluorophenyl)-N,2-dimethyl-)

Alanine,N-(4-fluorophenyl)-N,2-dimethyl- structure
121043-32-1 structure
Product Name:Alanine,N-(4-fluorophenyl)-N,2-dimethyl-
CAS No:121043-32-1
MF:C11H14FNO2
MW:211.232766628265
CID:209549
PubChem ID:129342
Update Time:2025-04-19

Alanine,N-(4-fluorophenyl)-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Alanine,N-(4-fluorophenyl)-N,2-dimethyl-
    • 2-(4-fluoro-N-methylanilino)-2-methylpropanoic acid
    • N-(4-fluorophenyl)-N,2-dimethylalanine
    • N,N-(methyl-2-carboxyisopropyl)-4-fluoroaniline
    • Alanine, N-(4-fluorophenyl)-N,2-dimethyl-
    • 121043-32-1
    • DTXSID00153121
    • N,N-Mcipfa
    • Inchi: 1S/C11H14FNO2/c1-11(2,10(14)15)13(3)9-6-4-8(12)5-7-9/h4-7H,1-3H3,(H,14,15)
    • InChI Key: HGMZSLHSIZYJFQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N(C)C(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 211.10092
  • Monoisotopic Mass: 211.100857
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.201
  • Boiling Point: 338.5°Cat760mmHg
  • Flash Point: 158.5°C
  • Refractive Index: 1.549
  • PSA: 40.54
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